Cas no 189321-64-0 (tert-butyl 3-isocyanatopiperidine-1-carboxylate)

Tert-butyl 3-isocyanatopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive isocyanate functional group and Boc-protected amine. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it useful in multi-step synthetic routes. The isocyanate moiety enables efficient coupling with nucleophiles such as amines or alcohols, facilitating the formation of ureas or carbamates. This compound is commonly employed in pharmaceutical and peptide chemistry for constructing complex molecular architectures. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for researchers developing bioactive compounds or advanced materials.

tert-butyl 3-isocyanatopiperidine-1-carboxylate structure

189321-64-0 structure

Product Name:tert-butyl 3-isocyanatopiperidine-1-carboxylate

CAS No:189321-64-0

MF:C₁₁H₁₈N₂O₃

MW:226.272222995758

CID:115608

PubChem ID:53432565

Update Time:2025-05-27

tert-butyl 3-isocyanatopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylicacid, 3-isocyanato-, 1,1-dimethylethyl ester
- tert-butyl 3-isocyanatopiperidine-1-carboxylate
- SCHEMBL3055335
- DTXSID40700577
- 189321-64-0
- AB49560
- 1-Piperidinecarboxylic acid, 3-isocyanato-, 1,1-dimethylethyl ester
- EN300-1878660
- FT-0708960
- Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-6-4-5-9(7-13)12-8-14/h9H,4-7H2,1-3H3
- InChI Key： KOXWXSXYBKIVDA-UHFFFAOYSA-N
- SMILES： O(C(N1CCCC(C1)N=C=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 226.13184
Monoisotopic Mass: 226.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59A^2
XLogP3: 2.4

Experimental Properties

PSA: 58.97

tert-butyl 3-isocyanatopiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1878660-0.05g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	0.05g	$218.0	2023-09-18
Enamine	EN300-1878660-0.1g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	0.1g	$326.0	2023-09-18
Enamine	EN300-1878660-0.25g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	0.25g	$466.0	2023-09-18
Enamine	EN300-1878660-0.5g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	0.5g	$735.0	2023-09-18
Enamine	EN300-1878660-1.0g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	1g	$943.0	2023-05-26
Enamine	EN300-1878660-2.5g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	2.5g	$1848.0	2023-09-18
Enamine	EN300-1878660-5.0g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	5g	$2732.0	2023-05-26
Enamine	EN300-1878660-10.0g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	10g	$4052.0	2023-05-26
Enamine	EN300-1878660-1g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	1g	$943.0	2023-09-18
Enamine	EN300-1878660-5g	tert-butyl 3-isocyanatopiperidine-1-carboxylate	189321-64-0	95%	5g	$2732.0	2023-09-18